N-(2-chlorobenzyl)-N'-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]ethanediamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-N'-[(4-oxo-3H-phthalazin-1-yl)methyl]oxamide
• InChI: InChI=1S/C18H15ClN4O3/c19-14-8-4-1-5-11(14)9-20-17(25)18(26)21-10-15-12-6-2-3-7-13(12)16(24)23-22-15/h1-8H,9-10H2,(H,20,25)(H,21,26)(H,23,24)
• InChI Key: LVORKPLIASKFDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C(=O)NCC2=NNC(=O)C3=CC=CC=C32)Cl
• Molecular Formula: C18H15ClN4O3
• Molecular Weight: 370.8 g/mol

Description

N-(2-chlorobenzyl)-N'-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]ethanediamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is also known as CMI-977 or TLR7 agonist and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions.

Scientific Research Applications

Synthetic Methodologies and Characterization

Research has focused on the synthesis of compounds with structural similarities to N-(2-chlorobenzyl)-N'-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]ethanediamide. These compounds are explored for their potential applications in medicinal chemistry, including as precursors for further chemical modifications. For example, the synthesis and characterization of new Schiff bases with potential biological activities have been reported, highlighting the versatility of these compounds in generating diverse chemical entities for biological evaluation (Ahmed S. M. Al‐Janabi et al., 2020).

Antimicrobial Activity

Several studies have been conducted on derivatives structurally related to N-(2-chlorobenzyl)-N'-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]ethanediamide, examining their antimicrobial properties. These compounds have shown promising results against a range of bacterial and fungal pathogens, indicating their potential as leads for the development of new antimicrobial agents. The synthesis of novel azetidine-2-one derivatives of 1H-benzimidazole and their evaluation for antimicrobial activity demonstrate the broad applicability of these chemical frameworks in addressing microbial resistance (M. Noolvi et al., 2014).

Cytotoxic Activity

Research has also focused on evaluating the cytotoxic potential of compounds related to N-(2-chlorobenzyl)-N'-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]ethanediamide. These studies are critical for identifying new chemical entities with potential anticancer properties. For instance, the synthesis and anticancer evaluation of 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole showcase the ongoing efforts to find novel anticancer drugs (Salahuddin et al., 2014).